5-(4H-1,3-Benzodioxin-2-yl)-2-methoxyphenol

• Molecular Formula: C15H14O4
• Molecular Weight: 258.27 g/mol
• IUPAC Name: 5-(4H-1,3-benzodioxin-2-yl)-2-methoxyphenol
• InChI: InChI=1S/C15H14O4/c1-17-14-7-6-10(8-12(14)16)15-18-9-11-4-2-3-5-13(11)19-15/h2-8,15-16H,9H2,1H3
• InChI Key: ZBPSHUGVIISKJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2OCC3=CC=CC=C3O2)O

Description

5-(4H-1,3-Benzodioxin-2-yl)-2-methoxyphenol is a useful research compound. Its molecular formula is C15H14O4 and its molecular weight is 258.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 30-g. portion of the benzodioxan compound prepared in Example 1C was dissolved in 300 ml. of warm benzene, diluted with 600 ml. of methanol containing 70 mmol. of barium methoxide, and then stored 18 hours at 5° C. After adding 10 g. of ammonium acetate, volatiles were evaporated and the residue was extracted with two 500-ml. portions of chloroform. The chloroform was washed once with 500 ml. of water, the water was reextracted with 500 ml. of chloroform, and the combined chloroform extracts were washed once with 300 ml. of water. Evaporation and crystallization from diethyl ether-n-hexane gave the neutral form of the novel sweet compound (23 g., 95%), m.p. 105°-106° C.